Cas no 79058-63-2 (N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline)

• Product Name: N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline
• CAS No: 79058-63-2
• MF: C₂₀H₂₂N₈O₈
• MW: 502.437483310699
• CID: 883351
• PubChem ID: 273925
• Update Time: 2025-04-19

N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline
• (+-)-Octan-2-thiol
• (+-)-octane-2-thiol
• (+-)-Octanthiol-(2)
• 1-methylheptylthiol
• Korksaeuredialdehyd-bis(2,4-dinitrophenylhydrazon)
• Octan-2-thiol
• Octandial-bis-(2,4-dinitro-phenylhydrazon)
• octane-2-thiol
• octanedial-bis-(2,4-dinitro-phenylhydrazone)
• DTXSID501000240
• 1,1'-(Octane-1,8-diylidene)bis[2-(2,4-dinitrophenyl)hydrazine]
• 79058-63-2

• Inchi： 1S/C20H22N8O8/c29-25(30)15-7-9-17(19(13-15)27(33)34)23-21-11-5-3-1-2-4-6-12-22-24-18-10-8-16(26(31)32)14-20(18)28(35)36/h7-14,23-24H,1-6H2
• InChI Key： QMZOEMVWUQWERP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NN=CCCCCCCC=NNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 502.15626
• Monoisotopic Mass: 502.15605969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.6
• Topological Polar Surface Area: 232Ų

Experimental Properties

• PSA: 221.34
• LogP: 7.39440